Cas no 941914-33-6 (N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide)

• Product Name: N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide
• CAS No: 941914-33-6
• MF: C₂₃H₃₀N₄O₂
• MW: 394.509905338287
• CID: 5499515
• Update Time: 2025-06-28

N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N'-propan-2-yloxamide
• N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide

• Inchi： 1S/C23H30N4O2/c1-16(2)25-23(29)22(28)24-15-21(18-9-11-19(12-10-18)26(3)4)27-14-13-17-7-5-6-8-20(17)27/h5-12,16,21H,13-15H2,1-4H3,(H,24,28)(H,25,29)
• InChI Key： FZQIUKDPGKXQKY-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=C(N(C)C)C=C1)(=O)C(NC(C)C)=O

Additional information on N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide

N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide (CAS No. 941914-33-6): An Overview of a Promising Compound in Medicinal Chemistry

N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide (CAS No. 941914-33-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the indole family and features a unique structural arrangement that includes a dimethylamino group and an isopropyl substituent. These structural elements contribute to its diverse biological activities and make it a subject of extensive research.

The chemical structure of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide is characterized by a central indole core, which is a common motif in many biologically active molecules. The presence of the dimethylamino group on the phenyl ring and the isopropyl substituent on the ethanediamide moiety imparts specific pharmacological properties to the compound. These features are crucial for its interaction with various biological targets, including receptors, enzymes, and ion channels.

Recent studies have highlighted the potential of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate oxidative stress and inflammation. In vitro studies have demonstrated that it can reduce neuronal cell death and improve cellular viability under conditions of oxidative stress.

In addition to its neuroprotective properties, N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide has also shown promise in the treatment of pain and inflammatory conditions. Preclinical studies have indicated that it possesses analgesic and anti-inflammatory activities, making it a potential candidate for the development of new pain management therapies. The mechanism underlying these effects is thought to involve the modulation of nociceptive pathways and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic profile of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide has been extensively studied to understand its bioavailability and metabolism. In vivo studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and undergoes metabolism primarily through hepatic enzymes, leading to the formation of several metabolites.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in clinical settings. Preclinical toxicity studies have demonstrated that N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(propan-2-yl)ethanediamide has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects. Ongoing phase I clinical trials are currently evaluating its safety and tolerability in healthy volunteers.

Beyond its therapeutic applications, N'-2-(2,3-dihydro-1H-indol-1-y l)-2 -4 -(dimethylamino ) phenyleth yl -N -(propan - 2 - yl ) ethan ed i am ide has also been explored as a tool compound in chemical biology research. Its unique structure and biological activities make it a valuable probe for investigating cellular processes and signaling pathways. For example, it has been used to study the role of specific receptors in neuronal function and to identify novel targets for drug discovery.

The synthesis of N'-2-(2,3-dihydro-1H-indol - 1 - yl ) - 2 - 4 -( dimethylamino ) phenyleth yl -N -( propan - 2 - yl ) ethan ed i am ide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of an indole derivative with an appropriate amine followed by functional group modifications. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.

In conclusion, N'- 2 -( 2 , 3 - dihydro - 1 H - indol - 1 - yl ) - 2 - 4 -( dimethylamino ) phenyleth yl -N -( propan - 2 - yl ) ethan ed i am ide (CAS No. 941914 - 33 -6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing treatments in various medical fields.